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Abstract

Solifenacin N-oxide (CAS 180272-28-0) is a primary metabolite of Solifenacin, a competitive
muscarinic receptor antagonist utilized in the management of overactive bladder. This technical
guide provides an in-depth overview of Solifenacin N-oxide, encompassing its chemical and
physical properties, detailed synthesis and analytical methodologies, and its metabolic
pathway. This document is intended to serve as a comprehensive resource for professionals in
pharmaceutical research and development.

Introduction

Solifenacin acts as a competitive antagonist at M2 and M3 muscarinic receptors in the bladder,
mitigating the symptoms of overactive bladder[1]. The parent compound is extensively
metabolized in the liver, primarily by the cytochrome P450 enzyme CYP3A4, leading to the
formation of several metabolites[2][3][4][5]. Among these, Solifenacin N-oxide is a significant,
albeit pharmacologically inactive, metabolite[6][7][8][9][10][11]. Understanding the properties
and formation of this metabolite is crucial for comprehensive pharmacokinetic and safety
assessments of Solifenacin.

Chemical and Physical Properties
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Solifenacin N-oxide is identified as a white to off-white solid. Its fundamental properties are

summarized in the table below.

Property Value Reference

CAS Number 180272-28-0 [12]

Molecular Formula C23H26N203 [12][13][14][15]

Molecular Weight 378.46 g/mol [12][13][14]
[(3R)-1-oxido-1-
azoniabicyclo[2.2.2]octan-3-yl]

IUPAC Name
(1S)-1-phenyl-3,4-dihydro-1H-
isoquinoline-2-carboxylate
(19)-3,4-dihydro-1-phenyl-
2(1H)-isoquinolinecarboxylic

Synonyms Acid (3R)-1-Oxido-1- [5][12]
azabicyclo[2.2.2]oct-3-yl Ester,
Solifenacin Impurity |

- Slightly soluble in DMSO

Solubility [51[14]
(Heated) and Methanol

Storage Temperature -20°C Freezer or <-15°C [51[12]

Metabolism of Solifenacin to Solifenacin N-oxide

Solifenacin undergoes extensive hepatic metabolism. The formation of Solifenacin N-oxide
occurs through the N-oxidation of the quinuclidinyl ring of the parent molecule[7][8]. While
CYP3A4 is the primary enzyme responsible for the overall metabolism of Solifenacin, the

formation of the N-oxide metabolite (referred to as M2 in some studies) can be mediated by
multiple CYP isoenzymes[2][3][4][12].
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Metabolic Pathway of Solifenacin to Solifenacin N-oxide

Solifenacin

Cytochrome P450 Enzymes
(including CYP3A4)

N-oxidation of
uinuclidinyl ring

Solifenacin N-oxide
(Inactive Metabolite)
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Synthesis Workflow for Solifenacin N-oxide

Start Materials:
Solifenacin Precursor,
DCM, NaHCO3

y

Reaction with m-CPBA
(<10°C, 1 hr)

y

Quench with Water

y

Organic Layer Separation
and Washing

y

Solvent Evaporation

y

Column Chromatography

Pure Solifenacin N-oxide
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HPLC Analysis Workflow

Sample Preparation

:

Inject 20 pL into HPLC

:

Chromatographic Separation
(C18 Column)

:

PDA Detection at 220 nm

Data Acquisition and Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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